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Compound of Interest

Compound Name: 1,2-Diiodobenzene

Cat. No.: B1346971 Get Quote

Essential Safety and Handling Guide for 1,2-
Diiodobenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of 1,2-Diiodobenzene (CAS No. 615-42-9). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
1,2-Diiodobenzene is a hazardous chemical that requires careful handling. The primary risks

are:

Skin Irritation: Causes skin irritation upon contact.[1][2][3][4][5][6]

Serious Eye Damage: Poses a risk of serious eye damage or irritation.[2][3][4][5][6]

Respiratory Irritation: May cause irritation to the respiratory system.[1][2][3][4][7]

Combustibility: It is a combustible liquid.[2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2]
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In case of exposure, follow the first aid measures outlined in the "Emergency Procedures"

section of this guide.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,2-Diiodobenzene to prevent exposure.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[6][8][9][10]

Protects against splashes and

direct contact that can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or protective clothing.[2]

[3][4][6][8][9]

Prevents skin irritation and

absorption.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

or a dust mask (type N95) is

required.[2][6][8][9]

Protects against inhalation of

vapors or mists that can cause

respiratory irritation.

Safe Handling and Storage Protocol
Operational Plan:

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[4][8]

Assemble all necessary PPE before handling the chemical.

Handling:
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Conduct all work with 1,2-Diiodobenzene inside a certified chemical fume hood to ensure

adequate ventilation.[2][3][4][6][8][9]

Avoid all personal contact with the substance, including inhalation of vapors.[2]

Do not eat, drink, or smoke in the handling area.[2][3]

Keep the container tightly closed when not in use.[2][3][4][6][8][9]

Storage:

Store in a cool, dry, well-ventilated area.[4][6][8][9]

Recommended storage temperature is between 2-8°C.[11]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

and strong acids.[4][6]

Protect from light.[6][8]

Emergency Procedures
Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Control: Control personal contact by wearing the prescribed PPE.[2]

Containment: Prevent the spill from entering drains or waterways.[2]

Cleanup:

For small spills, absorb with a non-combustible material like sand, earth, or vermiculite.[6]

[8]

Collect the absorbed material and place it into a clean, dry, sealed, and labeled container

for disposal.[2]
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Wash the spill area with soap and water, and collect the wash water for disposal. Do not

allow it to enter drains.[2]

Ventilate: Ensure the area is well-ventilated after cleanup.[3][8][9]

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][3][6][8]

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.[2][6]

[8]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6][8]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[6][8]

Disposal Plan
All waste containing 1,2-Diiodobenzene must be treated as hazardous waste.

Waste Collection:

Collect all 1,2-Diiodobenzene waste, including contaminated materials and spill cleanup

residues, in a designated, properly labeled, and sealed container.

Disposal:
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Dispose of the waste through an authorized hazardous waste collection service in

accordance with local, state, and federal regulations.[2][3]

Do not dispose of it down the drain.

If recycling is an option, consult with the manufacturer or a licensed waste management

authority.[2]

Physicochemical Data for Quick Reference
Property Value

Molecular Formula C₆H₄I₂

Molecular Weight 329.90 g/mol [11]

Appearance Clear to dark yellow liquid[4][8]

Density 2.524 g/mL at 25 °C[1][11][12]

Boiling Point 152 °C at 15 mmHg[1][4][11][12]

Flash Point 113 °C (235.4 °F) - closed cup[4]

Solubility Slightly miscible with water[1][12]

Safety Workflow Diagram
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Workflow for Handling 1,2-Diiodobenzene

Preparation

Handling

Emergency Response

Storage & Disposal
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Verify Fume Hood & Safety Showers

Don Appropriate PPE

Work in Fume Hood

Proceed to Handling

Avoid Contact & Inhalation

Spill Occurs

Potential Incident

Keep Container Closed Exposure Occurs

Store in Cool, Dry, Ventilated Area

End of Procedure

Follow Spill ProtocolAdminister First Aid

Segregate as Hazardous Waste

Post-CleanupPost-Treatment

Dispose via Authorized Service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,2-Diiodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. chemos.de [chemos.de]

4. fishersci.com [fishersci.com]

5. 1,2-Diiodobenzene | C6H4I2 | CID 11994 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 1,2-Diiodobenzene(615-42-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

7. fishersci.com [fishersci.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. fishersci.com [fishersci.com]

11. 1,2-Diiodobenzene 98 615-42-9 [sigmaaldrich.com]

12. 1,2-Diiodobenzene | 615-42-9 [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Diiodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346971#personal-protective-equipment-for-
handling-1-2-diiodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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